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Compound of Interest

Compound Name: 2,2-Dimethylhex-3-ene

Cat. No.: B1605396 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Core Molecular Data
2,2-Dimethylhex-3-ene is an unsaturated aliphatic hydrocarbon. Its structure consists of a six-

carbon hexene backbone with a double bond located at the third carbon (C3), and two methyl

groups attached to the second carbon (C2). This substitution pattern precludes the existence of

stereoisomers (cis/trans) around the double bond, as one of the doubly bonded carbons (C2's

neighbor) is not bonded to a hydrogen.

The fundamental properties of this compound are derived from its elemental composition and

structure.

Molecular Formula and Weight
The chemical formula for 2,2-Dimethylhex-3-ene is C₈H₁₆.

Based on this formula, the molecular weight is calculated as follows:

Molecular Weight of Carbon (C): ~12.011 g/mol

Molecular Weight of Hydrogen (H): ~1.008 g/mol

Total Molecular Weight: (8 × 12.011) + (16 × 1.008) = 112.216 g/mol
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Various sources confirm this calculated value.[1][2][3][4][5][6]

Physicochemical Properties
A summary of key quantitative data for 2,2-Dimethylhex-3-ene is presented below. These

properties are crucial for experimental design, including reaction setup, purification, and

handling.

Property Value Units

Molecular Weight 112.216[1] g/mol

CAS Number 690-92-6 ((Z)-isomer)[1][5] N/A

Molecular Formula C₈H₁₆[1][4][7] N/A

Density 0.727 g/cm³

Boiling Point 105.5 °C at 760 mmHg

Flash Point 8.4 °C

Vapor Pressure 34.3 mmHg at 25°C

Refractive Index 1.421 N/A

Note: Properties such as density and boiling point can vary slightly based on experimental

conditions and the specific isomer being measured.

Experimental Protocols
Detailed and reproducible experimental protocols are fundamental to sound scientific research.

Below is a representative protocol for the synthesis of an alkene like 2,2-Dimethylhex-3-ene
via acid-catalyzed dehydration of a tertiary alcohol.

Synthesis of 2,2-Dimethylhex-3-ene via Dehydration of
2,2-Dimethylhexan-3-ol
Objective: To synthesize 2,2-Dimethylhex-3-ene through the removal of water from its

corresponding alcohol precursor using a strong acid catalyst.
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Materials:

2,2-Dimethylhexan-3-ol

Concentrated Sulfuric Acid (H₂SO₄) or Phosphoric Acid (H₃PO₄)

Anhydrous Sodium Sulfate (Na₂SO₄)

Saturated Sodium Bicarbonate solution (NaHCO₃)

Deionized Water

Boiling chips

Equipment:

Round-bottom flask

Distillation apparatus (condenser, receiving flask)

Heating mantle

Separatory funnel

Erlenmeyer flask

Methodology:

Reaction Setup: Equip a round-bottom flask with boiling chips and a distillation apparatus.

Place 2,2-Dimethylhexan-3-ol into the flask.

Catalyst Addition: Slowly add a catalytic amount of concentrated sulfuric acid to the alcohol

in the flask while gently swirling. The reaction is exothermic.

Dehydration: Heat the mixture using a heating mantle to a temperature sufficient to distill the

alkene product as it is formed (approximately 105-110°C). The removal of the product drives

the equilibrium towards the formation of the alkene (Le Châtelier's principle).

Workup:
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Transfer the collected distillate to a separatory funnel.

Wash the distillate sequentially with deionized water and then with a saturated sodium

bicarbonate solution to neutralize any remaining acid.

Vent the separatory funnel frequently to release any CO₂ gas that forms.

Wash again with deionized water.

Drying: Separate the organic layer and transfer it to an Erlenmeyer flask. Dry the crude

product over anhydrous sodium sulfate.

Purification: Decant the dried liquid from the sodium sulfate and purify by fractional

distillation to obtain the final 2,2-Dimethylhex-3-ene product.

Logical and Experimental Workflows
Visualizing experimental and logical processes ensures clarity and reproducibility. The following

diagram illustrates the synthesis and verification workflow for 2,2-Dimethylhex-3-ene.
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Caption: Workflow for the synthesis, purification, and analysis of 2,2-Dimethylhex-3-ene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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